molecular formula C8H14O B8785603 3-Octyn-2-ol CAS No. 41746-22-9

3-Octyn-2-ol

Cat. No.: B8785603
CAS No.: 41746-22-9
M. Wt: 126.20 g/mol
InChI Key: RRRODBVLAIUQDT-UHFFFAOYSA-N
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Description

3-Octyn-2-ol is a useful research compound. Its molecular formula is C8H14O and its molecular weight is 126.20 g/mol. The purity is usually 95%.
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Properties

CAS No.

41746-22-9

Molecular Formula

C8H14O

Molecular Weight

126.20 g/mol

IUPAC Name

oct-3-yn-2-ol

InChI

InChI=1S/C8H14O/c1-3-4-5-6-7-8(2)9/h8-9H,3-5H2,1-2H3

InChI Key

RRRODBVLAIUQDT-UHFFFAOYSA-N

Canonical SMILES

CCCCC#CC(C)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1-hexyne (116, 2 g, 24.3 mmol) in 30 mL of freshly distilled THF at −78° C. was added n-BuLi (2.5 M solution in hexanes, 11 mL, 27 mmol) under argon (FIG. 2M). The resultant yellow solution was stirred at −78° C. for 30 min and 0° C. for 15 min. Acetaldehyde (˜2 mL) was added to this solution at −78° C. and the reaction mixture was allowed to stir at rt for 3 h. The reaction was quenched with saturated NH4Cl and extracted with Et2O (3×30 mL). The combined organic solution was washed with water, dried (MgSO4), filtered, and concentrated in vacuo. Chromatography on silica gel (EtOAc:hexanes, 1:99, then 10:90) gave 117 as a colorless oil (2.1 g, 73%). 1H NMR (CDCl3) δ4.48-4.52 (q, 1 H, J=6.0 Hz, CH), 2.17-2.22 (d of t, 2 H, J=6.7 Hz and 1.5 Hz, CH2), 1.37-1.65 (complex m, 7 H, 4 CH2 and 1 CH3), 0.88-0.93 (t, 3 H, J=7.2 Hz, CH3).
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
11 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
2 mL
Type
reactant
Reaction Step Two
Name
Yield
73%

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